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Compound of Interest

Compound Name: Disperse Yellow 3

Cat. No.: B124930 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
C.I. Disperse Yellow 3, a monoazo dye, is a significant colorant primarily utilized in the textile

industry for dyeing synthetic fibers such as polyester, nylon, and cellulose acetate. This

technical guide provides a comprehensive overview of its synonyms and trade names, detailed

chemical and physical properties, a complete experimental protocol for its synthesis, and its

application in textile dyeing. The document also includes a thorough characterization of the

compound through various spectroscopic methods. All quantitative data are summarized in

structured tables for ease of comparison, and key processes are illustrated with diagrams

generated using Graphviz (DOT language).

Nomenclature and Identification
Disperse Yellow 3 is known by a multitude of synonyms and trade names across different

suppliers and regions. A comprehensive list is provided below to aid in its identification.

Table 1: Synonyms and Trade Names of Disperse Yellow 3
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Category Name

Chemical Name
N-[4-[(2-hydroxy-5-

methylphenyl)azo]phenyl]acetamide

4'-((6-hydroxy-m-tolyl)azo)acetanilide

4-(2-Hydroxy-5-methylphenylazo)acetanilide

Colour Index (C.I.) Name C.I. Disperse Yellow 3

C.I. Number 11855[1]

CAS Registry Number 2832-40-8[1]

Selected Trade Names Acetamine Yellow CG

Acetate Fast Yellow G[1]

Akasperse Yellow G[1]

Amacel Yellow G

Artisil Yellow 2GN[1]

Celliton Fast Yellow G

Cibacet Yellow 2GC[1]

Dispersol Fast Yellow G

Eastone Yellow GN

Kayalon Fast Yellow G

Palanil Yellow G

Serisol Fast Yellow GD

Physicochemical Properties
The physical and chemical properties of Disperse Yellow 3 are crucial for its application and

handling. These properties are summarized in the table below.

Table 2: Physicochemical Properties of Disperse Yellow 3
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Property Value Reference

Molecular Formula C₁₅H₁₅N₃O₂ [1]

Molecular Weight 269.30 g/mol [1]

Appearance Yellow powder

Melting Point 268-270 °C (decomposes)

Solubility

Soluble in ethanol, acetone,

and benzene.[1] Insoluble in

water.

λmax 357 nm (in ethanol/water)

Synthesis of Disperse Yellow 3
The synthesis of Disperse Yellow 3 is a classic example of azo coupling, which involves two

primary stages: diazotization of an aromatic amine followed by coupling with a suitable

coupling component.

Synthesis Pathway
The overall reaction for the synthesis of Disperse Yellow 3 is as follows:
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Diazotization

Azo Coupling

p-Aminoacetanilide

p-Acetamidobenzenediazonium
chloride

NaNO₂, HCl
0-5 °C

Disperse Yellow 3

Coupling

p-Cresol
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Synthesis pathway of Disperse Yellow 3.

Experimental Protocol
Materials:

p-Aminoacetanilide

Sodium nitrite (NaNO₂)

Concentrated Hydrochloric acid (HCl)

p-Cresol

Sodium hydroxide (NaOH)

Sodium chloride (NaCl)

Ethanol
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Distilled water

Ice

Procedure:

Part 1: Diazotization of p-Aminoacetanilide

In a 250 mL beaker, dissolve 5.0 g of p-aminoacetanilide in a mixture of 15 mL of

concentrated hydrochloric acid and 15 mL of distilled water. Stir the mixture until a clear

solution is obtained.

Cool the solution to 0-5 °C in an ice bath with constant stirring.

In a separate beaker, prepare a solution of 2.5 g of sodium nitrite in 10 mL of cold distilled

water.

Slowly add the sodium nitrite solution dropwise to the cold p-aminoacetanilide solution.

Maintain the temperature between 0-5 °C throughout the addition.

After the complete addition of the sodium nitrite solution, stir the mixture for an additional 15

minutes at the same temperature to ensure complete diazotization. The resulting solution is

the diazonium salt of p-aminoacetanilide.

Part 2: Azo Coupling

In a 500 mL beaker, dissolve 4.0 g of p-cresol in 50 mL of 10% sodium hydroxide solution.

Cool this solution to 5 °C in an ice bath.

Slowly add the previously prepared cold diazonium salt solution to the cold p-cresol solution

with vigorous stirring. A yellow precipitate of Disperse Yellow 3 will form immediately.

Continue stirring the reaction mixture for 30 minutes in the ice bath to ensure the completion

of the coupling reaction.

Part 3: Isolation and Purification
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Isolate the crude Disperse Yellow 3 by vacuum filtration using a Buchner funnel.

Wash the filter cake with a saturated sodium chloride solution to remove impurities, followed

by washing with cold water until the filtrate is neutral.

The crude product can be purified by recrystallization from ethanol. Dissolve the crude

product in a minimum amount of hot ethanol and allow it to cool slowly.

Collect the recrystallized yellow crystals by filtration, wash with a small amount of cold

ethanol, and dry in a vacuum oven at 60 °C.

Application in Textile Dyeing
Disperse Yellow 3 is extensively used for dyeing polyester fabrics due to its good fastness

properties. A typical high-temperature dyeing protocol is provided below.

Dyeing Workflow
Dye Bath Preparation

(Dye, Dispersing Agent,
pH Adjustment)

Dyeing Process
(Polyester Fabric,
130 °C, 60 min)

Cooling
(to 70 °C)

Reduction Clearing
(Caustic Soda,

Sodium Hydrosulfite)
Rinsing & Drying

Click to download full resolution via product page

Workflow for dyeing polyester with Disperse Yellow 3.

Experimental Protocol for High-Temperature Dyeing
Materials:

Scoured and bleached 100% polyester fabric

Disperse Yellow 3

Dispersing agent (e.g., lignosulfonate-based)

Acetic acid

Sodium hydroxide
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Sodium hydrosulfite

High-temperature, high-pressure (HTHP) dyeing machine

Procedure:

Dye Bath Preparation:

Prepare a dye bath with a liquor-to-goods ratio of 10:1.

Paste the required amount of Disperse Yellow 3 with a small amount of water and

dispersing agent.

Add the dye paste to the dye bath containing water and a dispersing agent (e.g., 1 g/L).

Adjust the pH of the dye bath to 4.5-5.5 using acetic acid.

Dyeing Process:

Introduce the polyester fabric into the dye bath at 60 °C.

Raise the temperature to 130 °C at a rate of 2 °C/minute.

Hold the temperature at 130 °C for 60 minutes.

Cooling and Rinsing:

Cool the dye bath down to 70 °C at a rate of 3 °C/minute.

Drain the dye bath and rinse the fabric thoroughly with water.

Reduction Clearing (After-treatment):

Prepare a fresh bath containing 2 g/L of caustic soda and 2 g/L of sodium hydrosulfite.

Treat the dyed fabric in this bath at 70-80 °C for 15-20 minutes to remove any unfixed

surface dye.

Rinse the fabric with hot water and then cold water.
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Neutralize the fabric with a dilute solution of acetic acid, if necessary.

Drying:

Dry the dyed fabric in a hot air oven or a stenter.

Spectroscopic Characterization
The structure of the synthesized Disperse Yellow 3 can be confirmed using various

spectroscopic techniques.

Table 3: Spectroscopic Data for Disperse Yellow 3

Technique Key Peaks and Assignments

UV-Visible (in Ethanol)
λmax ≈ 357 nm (π → π* transition of the azo

group)

FT-IR (KBr, cm⁻¹)

~3300 (N-H stretch, amide), ~3200 (O-H stretch,

phenol, broad), ~1670 (C=O stretch, amide I),

~1600, 1500 (C=C stretch, aromatic), ~1540 (N-

H bend, amide II), ~1450 (N=N stretch, azo)

¹H-NMR (CDCl₃, δ ppm)

~2.2 (s, 3H, -CH₃), ~2.3 (s, 3H, -COCH₃), ~6.8-

7.9 (m, 7H, aromatic protons), ~8.0 (s, 1H, -NH),

~10.0 (s, 1H, -OH)

¹³C-NMR (CDCl₃, δ ppm)
~21 (Ar-CH₃), ~25 (-COCH₃), ~115-155

(aromatic carbons), ~168 (C=O, amide)

Safety and Handling
Disperse Yellow 3 is classified as a skin sensitizer and is suspected of causing cancer.

Appropriate personal protective equipment (PPE), including gloves, lab coat, and safety

glasses, should be worn when handling this chemical. Work should be conducted in a well-

ventilated area or a fume hood to avoid inhalation of the powder. For detailed safety

information, refer to the Safety Data Sheet (SDS).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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